Cas no 412961-38-7 (4-(4-fluorophenyl)butanenitrile)

4-(4-fluorophenyl)butanenitrile structure
412961-38-7 structure
Product Name:4-(4-fluorophenyl)butanenitrile
CAS No:412961-38-7
MF:C10H10FN
MW:163.191505908966
CID:926835
PubChem ID:19875476
Update Time:2025-04-19

4-(4-fluorophenyl)butanenitrile Chemical and Physical Properties

Names and Identifiers

    • Benzenebutanenitrile, 4-fluoro- (9CI)
    • 4-(4-fluorophenyl)butanenitrile
    • BENZENEBUTANENITRILE, 4-FLUORO-
    • 412961-38-7
    • JEZGIAVMNVLFAC-UHFFFAOYSA-N
    • SCHEMBL4714657
    • 4-(4-Fluorophenyl)-butyronitrile
    • DB-273986
    • AKOS006332264
    • EN300-1850730
    • DTXSID80600885
    • Inchi: 1S/C10H10FN/c11-10-6-4-9(5-7-10)3-1-2-8-12/h4-7H,1-3H2
    • InChI Key: JEZGIAVMNVLFAC-UHFFFAOYSA-N
    • SMILES: FC1C=CC(=CC=1)CCCC#N

Computed Properties

  • Exact Mass: 163.079727485g/mol
  • Monoisotopic Mass: 163.079727485g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 3
  • Complexity: 162
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.3
  • Topological Polar Surface Area: 23.8Ų

4-(4-fluorophenyl)butanenitrile Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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